Cas no 828263-08-7 (2-Hexadecanone, 16-(1,3-benzodioxol-5-yl)-)

• Product Name: 2-Hexadecanone, 16-(1,3-benzodioxol-5-yl)-
• CAS No: 828263-08-7
• MF: C₂₃H₃₆O₃
• MW: 360.53014755249
• CID: 681847
• PubChem ID: 5273612
• Update Time: 2025-04-19

2-Hexadecanone, 16-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexadecanone, 16-(1,3-benzodioxol-5-yl)-
• 16-(1,3-benzodioxol-5-yl)hexadecan-2-one
• 828263-08-7
• DTXSID60414947

• Inchi： 1S/C23H36O3/c1-20(24)14-12-10-8-6-4-2-3-5-7-9-11-13-15-21-16-17-22-23(18-21)26-19-25-22/h16-18H,2-15,19H2,1H3
• InChI Key： OHKYJRJHRQFHDW-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CCCCCCCCCCCCCCC(C)=O

Computed Properties

• Exact Mass: 360.26644501g/mol
• Monoisotopic Mass: 360.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 15
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles